Cas no 1181387-78-9 ([2,3'-bipyridine]-3-carbaldehyde)

• Product Name: [2,3'-bipyridine]-3-carbaldehyde
• CAS No: 1181387-78-9
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD15476002
• CID: 5056769
• PubChem ID: 46316045
• Update Time: 2026-02-28

[2,3'-bipyridine]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)nicotinaldehyde
• [2,3'-bipyridine]-3-carbaldehyde
• 2-pyridin-3-ylpyridine-3-carbaldehyde

• MDL： MFCD15476002
• Inchi： 1S/C11H8N2O/c14-8-10-4-2-6-13-11(10)9-3-1-5-12-7-9/h1-8H
• InChI Key： FEGSRCKTNVNWMC-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [2,3'-bipyridine]-3-carbaldehyde

[2,3'-Bipyridine]-3-carbaldehyde: A Versatile Building Block in Modern Organic Synthesis and Drug Discovery

The compound [2,3'-bipyridine]-3-carbaldehyde (CAS No. 1181387-78-9) is a highly functionalized bipyridine derivative that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research, material science, and catalysis. As a heterocyclic aldehyde, it serves as a crucial molecular scaffold for designing novel bioactive compounds, particularly in the development of kinase inhibitors and metal-organic frameworks (MOFs).

Recent trends in AI-driven drug discovery have highlighted the importance of nitrogen-containing heterocycles like [2,3'-bipyridine]-3-carbaldehyde, as they frequently appear in FDA-approved drugs and clinical candidates. The compound's chelating properties make it valuable for creating transition metal catalysts, addressing growing demands in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential for photocatalytic applications, aligning with global interests in renewable energy solutions.

From a synthetic perspective, [2,3'-bipyridine]-3-carbaldehyde offers multiple reactive sites for click chemistry and cross-coupling reactions, making it ideal for combinatorial chemistry approaches. Its aldehyde functionality enables straightforward Schiff base formation, a key reaction in developing bioconjugates and sensor molecules. These properties have led to its increasing mention in patent literature for OLED materials and bioimaging probes.

The compound's molecular architecture has shown promise in addressing current challenges in medicinal chemistry, particularly in designing selective enzyme inhibitors. Its bipyridine core mimics natural coenzyme structures, making it relevant for metalloenzyme research. Recent studies have explored its derivatives as potential anticancer agents, with particular focus on angiogenesis inhibition and immune checkpoint modulation – two hot topics in oncology drug development.

In material science, [2,3'-bipyridine]-3-carbaldehyde derivatives contribute to advancing supramolecular chemistry and nanotechnology. The compound's ability to form coordination polymers has implications for developing molecular machines and self-healing materials. Its fluorescence properties are being investigated for bio-sensing applications, coinciding with rising interest in point-of-care diagnostics and wearable health monitors.

Quality control of CAS 1181387-78-9 remains a critical discussion point, with advanced techniques like HPLC-MS and NMR spectroscopy being essential for verifying purity. The compound's stability under various conditions is frequently studied, especially regarding its photochemical behavior – a consideration becoming increasingly important for light-activated therapeutics and photodynamic therapy research.

As the scientific community continues exploring structure-activity relationships, [2,3'-bipyridine]-3-carbaldehyde maintains its position as a valuable chemical building block. Its versatility across multiple disciplines – from medicinal chemistry to advanced materials – ensures its ongoing relevance in addressing contemporary scientific challenges and industrial needs.